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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Overview

Francium (Fr), the heaviest of the alkali metals, is an element of significant interest for
fundamental physics research due to its unique atomic structure and nuclear properties. With
atomic number 87, all of its 37 known isotopes are radioactive, with the longest-lived isotope,
223Fr, having a half-life of only 22 minutes.[1][2][3] This inherent instability makes francium
unsuitable for use as a frequency standard in atomic clocks, which require long-term stability.
However, its properties make it an exceptional candidate for high-precision atomic
spectroscopy experiments that test the Standard Model of particle physics and probe the
structure of the nucleus.[1][4]

The primary application of francium in precision measurements is in the study of atomic parity
non-conservation (PNC) and the measurement of the nuclear anapole moment.[1] These
experiments leverage francium's heavy nucleus, which enhances the effects of the weak
neutral force, and its relatively simple alkali-metal electronic structure, which allows for
accurate theoretical calculations.[1]
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These precision measurements, while not direct applications in atomic clocks, contribute to a
deeper understanding of fundamental interactions and atomic structure, which is crucial for the
continued development of next-generation timekeeping devices.

Key Atomic Properties of Francium Isotopes

Precise knowledge of francium's atomic energy levels and hyperfine structure is fundamental
to its application in precision measurements. The following tables summarize key atomic data
for several francium isotopes.

Table 1: Electronic Configuration and lonization Energy of Neutral Francium (Fr I)

Property Value

Ground State Electron Configuration [Rn] 7st

Term Symbol 2S1/2

lonization Energy 32848.872 cm™1 (4.072741 eV)

Source: NIST Atomic Spectra Database[2]

Table 2: Selected Energy Levels of Neutral Francium (Fr I)

Configuration Term J Level (cm™?)
7s 2S 1/2 0.00

- 2po 1/2 12237.96

P 2p° 3/2 13924.78

8s 2S 1/2 19747.88

8p 2p° 1/2 22765.18

8p 2p° 3/2 23337.03

6d D 3/2 20563.81

6d D 5/2 20689.81
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Source: NIST Handbook of Basic Atomic Spectroscopic Data

Table 3: Hyperfine Splitting of the 7P1/2 Excited State in Francium Isotopes

Isotope Hyperfine Splitting (MHz)
208 10857 £ 4
209Fy 10257 £ 3
20k 108393
2Fy 10284 + 3
212Fr 108314

Source: Spectroscopy of Francium Isotopes, UMD Physics[1]

Experimental Protocol: Production, Cooling, and
Trapping of Francium

The short half-life and low natural abundance of francium necessitate its production at
accelerator facilities and immediate trapping for experimental use. The most common
technique for this is the Magneto-Optical Trap (MOT).

Francium Production

Francium isotopes are typically produced via nuclear reactions, such as the spallation of a
uranium carbide target with high-energy protons or the fusion of a gold target with an oxygen-
18 beam.[1] The produced francium is then ionized, mass-separated, and delivered as an ion
beam to the experimental apparatus.

Magneto-Optical Trapping (MOT) Protocol

A MOT uses a combination of laser light and a quadrupole magnetic field to cool and confine
neutral atoms.

Experimental Workflow for Francium Trapping
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Caption: Workflow for Francium Production and Trapping.
Key Parameters for a Francium MOT:

e Vacuum: An ultra-high vacuum (UHV) on the order of 10~° Torr or better is required to
minimize collisions with background gas.

» Neutralizer: The incoming francium ion beam is directed onto a hot metal foil (e.g., yttrium or
zirconium) to be neutralized. The neutral francium atoms are then desorbed into the MOT
chamber.

e Laser System:

o Trapping Laser: A high-power laser is tuned to the D2 cycling transition (7s 2Si/2 — 7p 2Ps/
2). For 219Fr, this is at approximately 718 nm.

o Repumping Laser: A second laser is tuned to the D1 transition (7s 2Si1/2 — 7p 2P1/2) to
pump atoms that have fallen into the other ground state hyperfine level back into the
cycling transition.
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o Beam Geometry: Three pairs of counter-propagating, circularly polarized laser beams
intersect at the center of the chamber.

o Magnetic Field: A pair of anti-Helmholtz coils creates a quadrupole magnetic field with a
gradient of about 10-15 G/cm.

» Detection: The trapped francium atoms are detected by their fluorescence, which is
collected by a sensitive camera or a photomultiplier tube.

Application in Precision Measurements: Atomic
Parity Non-Conservation (PNC)

PNC in atoms arises from the interference between the dominant electromagnetic interaction
and the much weaker neutral weak interaction between electrons and the nucleus. This
interference leads to a mixing of atomic states of opposite parity. In francium, the PNC effect is
significantly enhanced, scaling roughly as Z3, where Z is the atomic number.

Signaling Pathway for PNC Measurement
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Caption: Logical flow for measuring PNC in Francium.

Experimental Protocol for PNC Measurement

o State Preparation: A sample of laser-cooled and trapped francium atoms is prepared in a
specific hyperfine level of the 7s ground state.

» Stark-Induced Transition: A strong external electric field is applied to the atoms. This field
mixes the 8s and 7p states, allowing for a normally forbidden 7s to 8s electric dipole (E1)
transition.

e PNC-Induced Transition: The weak interaction also mixes the 7s and 7p states, leading to a
small E1 transition amplitude for the 7s to 8s transition.

 Interference Measurement: A laser is tuned to the 7s — 8s transition frequency. The total
transition rate is proportional to the square of the sum of the Stark-induced and PNC-induced
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amplitudes. By reversing the direction of the electric field or the handedness of the
experimental coordinate system, the sign of the interference term between these two
amplitudes changes.

» Signal Detection: The population transfer to the 8s state is measured. The asymmetry in the
transition probability upon reversal of the experimental handedness is directly proportional to
the PNC amplitude.

Conclusion

While francium's radioactivity precludes its use in stable atomic clocks, it serves as an
invaluable tool for precision measurements that test the fundamental laws of nature. The
protocols for producing, trapping, and performing high-precision spectroscopy on francium
atoms provide a unique window into the electroweak interaction and the structure of heavy
nuclei. The data obtained from these experiments provide stringent tests of atomic theory,
which in turn benefits the development of more accurate atomic clocks based on other
elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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